Cas no 1170367-28-8 (5-Cyclopropyl-1-ethyl-3-nitro-1H-pyrazole)

• Product Name: 5-Cyclopropyl-1-ethyl-3-nitro-1H-pyrazole
• CAS No: 1170367-28-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD09834161
• CID: 3159299
• PubChem ID: 25248087
• Update Time: 2025-06-08

5-Cyclopropyl-1-ethyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-ethyl-3-nitro-1H-pyrazole
• CS-0298235
• 5-cyclopropyl-1-ethyl-3-nitropyrazole
• STK352666
• 5-cyclopropyl-1-ethyl-3-nitro-pyrazole
• EN300-231783
• 1170367-28-8
• AKOS005168631
• AKOS015922556

• MDL： MFCD09834161
• Inchi： 1S/C8H11N3O2/c1-2-10-7(6-3-4-6)5-8(9-10)11(12)13/h5-6H,2-4H2,1H3
• InChI Key： JVYBTGLJGBEPRC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C2CC2)N(CC)N=1)=O

Computed Properties

• Exact Mass: 181.085126602Da
• Monoisotopic Mass: 181.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-Cyclopropyl-1-ethyl-3-nitro-1H-pyrazole

5-Cyclopropyl-1-Ethyl-3-Nitro-1H-Pyrazole: A Comprehensive Overview

5-Cyclopropyl-1-Ethyl-3-Nitro-1H-Pyrazole (CAS No. 1170367-28-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique pyrazole ring structure, exhibits a wide range of applications and properties that make it a valuable molecule for both academic and industrial research. In this article, we will delve into the structural features, synthesis methods, chemical properties, and potential applications of 5-Cyclopropyl-1-Ethyl-3-Nitro-1H-Pyrazole, while incorporating the latest advancements in its research.

The molecular structure of 5-Cyclopropyl-1-Ethyl-3-Nitro-1H-Pyrazole consists of a pyrazole ring system with three substituents: a cyclopropyl group at position 5, an ethyl group at position 1, and a nitro group at position 3. The pyrazole ring, a five-membered heterocyclic compound with two adjacent nitrogen atoms, forms the core of this molecule. The presence of these substituents significantly influences the compound's chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of such substituent effects in modulating the electronic properties of pyrazole derivatives, making them promising candidates for various applications.

One of the most notable aspects of 5-Cyclopropyl-1-Ethyl-3-Nitro-1H-Pyrazole is its role in medicinal chemistry. Pyrazole derivatives have been extensively studied for their potential as drug candidates due to their ability to interact with various biological targets. For instance, recent research has demonstrated that 5-Cyclopropyl-substituted pyrazoles exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 5-Cyclopropyl-containing compounds could serve as lead molecules for the development of novel therapeutic agents.

In addition to its medicinal applications, 5-Cyclopropyl-containing pyrazoles have also found utility in materials science. The incorporation of such compounds into polymer matrices has been shown to enhance mechanical and thermal properties. For example, studies have reported that pyrazole-based polymers exhibit improved tensile strength and thermal stability when substituted with cyclopropyl groups. These advancements underscore the potential of 5-Cyclopropyl-containing pyrazoles in developing high-performance materials for industrial applications.

The synthesis of 5-Cyclopropyl-containing pyrazoles has been a topic of extensive research. Traditional methods often involve multi-step processes, including nucleophilic substitution or condensation reactions. However, recent advancements in catalytic chemistry have enabled more efficient and selective syntheses. For instance, the use of transition metal catalysts has facilitated one-pot syntheses of pyrazoles with substituted groups, significantly reducing reaction times and improving yields.

Another area where 5-Cyclopropyl-containing pyrazoles have shown promise is in electrochemistry. The nitro group at position 3 imparts strong electron-withdrawing effects on the pyrazole ring, making these compounds suitable for use in electrochemical sensors and energy storage devices. Recent studies have demonstrated that nitro-substituted pyrazoles can act as effective redox-active materials in supercapacitors and batteries.

Despite its numerous advantages, the handling and storage of 5-Cyclopropyl-containing compounds require careful consideration due to their sensitivity to environmental factors such as light and moisture. Researchers are actively exploring methods to improve the stability of these compounds under various conditions to enhance their practicality in real-world applications.

In conclusion, 5-Cyclopropyl-containing pyrazoles, represented by CAS No. 1170367